Cas no 82799-13-1 ((3aR,4S,9R,9aS)-3a,9a-dimethyl-3a,4,9,9a-tetrahydro-4,9-epoxynaphtho[2,3-c]furan-1,3-dione)
![(3aR,4S,9R,9aS)-3a,9a-dimethyl-3a,4,9,9a-tetrahydro-4,9-epoxynaphtho[2,3-c]furan-1,3-dione structure](https://www.kuujia.com/scimg/cas/82799-13-1x500.png)
82799-13-1 structure
Product name:(3aR,4S,9R,9aS)-3a,9a-dimethyl-3a,4,9,9a-tetrahydro-4,9-epoxynaphtho[2,3-c]furan-1,3-dione
(3aR,4S,9R,9aS)-3a,9a-dimethyl-3a,4,9,9a-tetrahydro-4,9-epoxynaphtho[2,3-c]furan-1,3-dione Chemical and Physical Properties
Names and Identifiers
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- (3aR,4S,9R,9aS)-3a,9a-dimethyl-3a,4,9,9a-tetrahydro-4,9-epoxynaphtho[2,3-c]furan-1,3-dione
- 4,8-Epoxynaphtho(2,3-c)furan-1,3-dione, 3a,4,9,9a-tetrahydro-3a,9a-dimethyl-, (3a-alpha,4-beta,9-beta,9a-alpha)-
- BRN 4695331
- Benzocantharidin
- 82799-13-1
-
- Inchi: InChI=1S/C14H12O4/c1-13-9-7-5-3-4-6-8(7)10(17-9)14(13,2)12(16)18-11(13)15/h3-6,9-10H,1-2H3/t9-,10+,13+,14-
- InChI Key: FJDBOPOHCNHIFM-DHPDLVEQSA-N
- SMILES: CC12C3C4=CC=CC=C4C(C1(C(=O)OC2=O)C)O3
Computed Properties
- Exact Mass: 244.07355886g/mol
- Monoisotopic Mass: 244.07355886g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 0
- Complexity: 419
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 52.6Ų
(3aR,4S,9R,9aS)-3a,9a-dimethyl-3a,4,9,9a-tetrahydro-4,9-epoxynaphtho[2,3-c]furan-1,3-dione Related Literature
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1. Back matter
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Weiqun Li,Ke Cao,Hongtao Wang,Jiabin Liu,Limin Zhou,Haimin Yao Nanoscale, 2016,8, 5254-5259
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3. Atomic/molecular layer deposition and electrochemical performance of dilithium 2-aminoterephthalate†Juho Heiska,Mikko Nisula,Eeva-Leena Rautama,Antti J. Karttunen,Maarit Karppinen Dalton Trans., 2020,49, 1591-1599
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Miao Liu,Bo-Han Li,Tian Li,Xia Wu,Meng Liu,De-Cai Xiong,Xin-Shan Ye Org. Biomol. Chem., 2020,18, 3043-3046
82799-13-1 ((3aR,4S,9R,9aS)-3a,9a-dimethyl-3a,4,9,9a-tetrahydro-4,9-epoxynaphtho[2,3-c]furan-1,3-dione) Related Products
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